Cas no 2171438-81-4 (2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171438-81-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5825296
• PubChem ID: 165553299
• Update Time: 2025-10-29

2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1479598
• 2171438-81-4
• 2-cyclopropyl-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-4-13-23(24(30)29-27(2,25(31)32)17-14-15-17)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,3-4,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t23-,27?/m0/s1
• InChI Key： GWLQNEREVAWJEA-DCCUJTHKSA-N
• SMILES： OC(C(C)(C1CC1)NC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Introduction to 2-Cyclopropyl-2-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic Acid (CAS No. 2171438-81-4)

2-Cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171438-81-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of novel therapeutic agents.

The structure of 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is characterized by its unique combination of a cyclopropyl group, an Fmoc protecting group, and an amide linkage. The cyclopropyl moiety imparts conformational rigidity to the molecule, which can influence the three-dimensional structure and stability of peptides and proteins. The Fmoc protecting group, on the other hand, is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids.

Recent studies have highlighted the potential applications of 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptidomimetics with enhanced bioavailability and reduced proteolytic degradation. These peptidomimetics have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious diseases.

In another notable study, researchers at the University of California, San Francisco, investigated the use of 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid in the development of novel antibiotics. The study found that peptides synthesized using this compound exhibited potent antimicrobial activity against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the potential of this compound in addressing one of the most pressing challenges in modern medicine.

The synthetic route for 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid involves several key steps. Initially, the cyclopropyl-containing precursor is synthesized through a series of reactions involving cyclopropanation and functional group transformations. The resulting intermediate is then coupled with an Fmoc protected amino acid using standard coupling reagents such as HATU or HBTU. Finally, the amide linkage is formed through a condensation reaction with a suitable carboxylic acid or ester.

The physical and chemical properties of 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid are also noteworthy. It is a white crystalline solid with a molecular weight of approximately 465 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its high purity and stability make it suitable for use in both laboratory-scale experiments and industrial-scale production processes.

In terms of safety and handling, it is important to note that while 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The future prospects for 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. For example, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of peptides synthesized using this compound with greater accuracy. This has facilitated the design of more effective therapeutic agents with improved efficacy and safety profiles.

In conclusion, 2-cyclopropyl-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171438-81-4) is a versatile and valuable compound in the field of medicinal chemistry. Its unique structural features and synthetic versatility make it an essential tool for researchers working on peptide-based therapeutics. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new drugs and treatments for a wide range of diseases.